Cas no 1401522-26-6 (3-(3-Methyl-isothiazol-5-yl)-benzoic acid)

• Product Name: 3-(3-Methyl-isothiazol-5-yl)-benzoic acid
• CAS No: 1401522-26-6
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD22573492
• CID: 4698622
• Update Time: 2025-06-25

3-(3-Methyl-isothiazol-5-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methyl-isothiazol-5-yl)-benzoic acid

• MDL： MFCD22573492
• Inchi： 1S/C11H9NO2S/c1-7-5-10(15-12-7)8-3-2-4-9(6-8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： MBFMJFWECSIPFN-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Topological Polar Surface Area: 78.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(3-Methyl-isothiazol-5-yl)-benzoic acid

3-(3-Methyl-isothiazol-5-yl)-benzoic Acid: A Comprehensive Overview

3-(3-Methyl-isothiazol-5-yl)-benzoic acid, identified by the CAS number 1401522-26-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure combining an isothiazole ring and a benzoic acid moiety, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid is characterized by a benzoic acid group attached to a 3-methyl-isothiazole ring. The isothiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to the compound's distinct chemical properties. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications.

Research into the synthesis of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid has focused on optimizing reaction conditions to enhance yield and purity. One notable approach involves the coupling of an appropriate isothiazole derivative with a substituted benzene ring under catalytic conditions. These methods have been refined to ensure scalability, making the compound more accessible for large-scale production.

The physical and chemical properties of 3-(3-Methyl-isothiazol-5-yl)-benzoic acid have been extensively studied. The compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been evaluated, revealing that it remains stable under neutral and mildly acidic conditions but undergoes degradation in strong alkaline environments.

In terms of biological activity, recent studies have demonstrated that 3-(3-Methyl-isothiazol-5-yl)-benzoic acid exhibits moderate anti-inflammatory and antioxidant properties. These findings suggest potential applications in the development of drugs targeting inflammatory diseases and oxidative stress-related conditions.

The application of computational chemistry techniques has further elucidated the electronic properties of this compound. Quantum mechanical calculations have revealed that the conjugation between the benzoic acid group and the isothiazole ring significantly influences the compound's reactivity and selectivity in various chemical reactions.

In conclusion, 3-(3-Methyl-isothiazol-5-yl)-benzoic acid, with its unique structure and promising biological properties, represents a valuable addition to the arsenal of compounds available for drug discovery and material science research.